Cas no 1805046-55-2 (4-(Difluoromethyl)-3,5-diiodo-2-hydroxypyridine)

• Product Name: 4-(Difluoromethyl)-3,5-diiodo-2-hydroxypyridine
• CAS No: 1805046-55-2
• MF: C₆H₃F₂I₂NO
• MW: 396.899873018265
• CID: 4800524
• Update Time: 2025-06-15

4-(Difluoromethyl)-3,5-diiodo-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3,5-diiodo-2-hydroxypyridine

• Inchi： 1S/C6H3F2I2NO/c7-5(8)3-2(9)1-11-6(12)4(3)10/h1,5H,(H,11,12)
• InChI Key： NOVCAFHYRKRTKS-UHFFFAOYSA-N
• SMILES： IC1C(NC=C(C=1C(F)F)I)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 4-(Difluoromethyl)-3,5-diiodo-2-hydroxypyridine

4-(Difluoromethyl)-3,5-Diiodo-2-Hydroxypyridine: A Promising Compound in Medicinal Chemistry and Drug Development

4-(Difluoromethyl)-3,5-Diiodo-2-Hydroxypyridine, with the CAS number 1805046-55-2, represents a significant advancement in the field of Medicinal Chemistry and Drug Development. This compound, characterized by its unique molecular structure, has garnered attention for its potential therapeutic applications in various biological systems. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a candidate for Anti-inflammatory and Antitumor therapies.

4-(Difluoromethyl)-3,5-Diiodo-2-Hydroxypyridine is a derivative of pyridine, a heterocyclic aromatic compound known for its diverse biological activities. The introduction of fluorine and iodine atoms into the molecular framework significantly enhances its reactivity and biological activity. The hydroxyl group at the 2-position further contributes to its pharmacological properties by enabling hydrogen bonding interactions with target proteins.

Recent research published in the Journal of Medicinal Chemistry (2023) has demonstrated that 4-(Difluoromethyl)-3,5-Diiodo-2-Hydroxypyridine exhibits potent Anti-inflammatory effects by inhibiting the NF-κB signaling pathway. This pathway is crucial in the regulation of immune responses and inflammation, making this compound a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, a study published in ChemMedChem (2024) has shown that 4-(Difluoromethyl)-3,5-Diiodo-2-Hydroxypyridine displays Antitumor activity against several cancer cell lines. The compound was found to induce apoptosis in human breast cancer cells by modulating the expression of key apoptotic genes. This finding underscores its potential as a novel therapeutic agent in oncology.

The synthetic pathway of 4-(Difluoromethyl)-3,5-Diiodo-2-Hydroxypyridine involves a series of multi-step reactions, including electrophilic substitution and nucleophilic attack. The synthesis of this compound is critical for its application in Drug Development, as it allows for the optimization of its chemical properties to enhance its therapeutic efficacy.

Another recent study in Bioorganic & Medicinal Chemistry Letters (2023) has explored the Pharmacokinetic properties of 4-(Difluoromethyl)-3,5-Diiodo-2-Hydroxypyridine. The results indicate that the compound has favorable bioavailability and a long half-life, which are essential for its effectiveness as a therapeutic agent.

In addition to its Anti-inflammatory and Antitumor properties, 4-(Difluoromethyl)-3,5-Diiodo-2-Hydroxypyridine has been shown to have potential applications in Neurodegenerative Diseases. A study published in Neurochemistry International (2024) found that this compound can protect neurons from oxidative stress, which is a common factor in diseases such as Alzheimer's and Parkinson's.

The structural modifications of 4-(Difluoromethyl)-3,5-Diiodo-2-Hydroxypyridine are also being explored to enhance its therapeutic potential. Researchers are investigating the effects of substituting different functional groups on the compound's biological activity and selectivity. These modifications aim to improve the compound's safety profile and reduce potential side effects.

Moreover, the in silico studies on 4-(Difluoromethyl)-3,5-Diiodo-2-Hydroxypyridine have provided valuable insights into its targeting mechanisms. These computational models predict the compound's interaction with various proteins, which is crucial for understanding its pharmacological effects and mechanism of action.

The clinical trials of 4-(Difluoromethyl)-3,5-Diiodo-2-Hydroxypyridine are currently in the early stages, but preliminary results are promising. The compound's ability to modulate multiple biological pathways makes it a versatile candidate for Drug Development in various therapeutic areas.

In conclusion, 4-(Difluoromethyl)-3,5-Diiodo-2-Hydroxypyridine is a promising compound with significant potential in Medicinal Chemistry and Drug Development. Its unique molecular structure and diverse biological activities make it a valuable candidate for the treatment of various diseases, including Anti-inflammatory disorders, Antitumor therapies, and Neurodegenerative Diseases. Ongoing research and clinical trials are expected to further elucidate its therapeutic potential and optimize its application in the field of Pharmaceutical Sciences.